Cas no 1854057-76-3 (N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide)
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 1854057-76-3
- EN300-1453340
- N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide
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- Inchi: 1S/C9H10N4O2S/c1-10-16(14,15)9-4-2-3-8(5-9)13-6-11-12-7-13/h2-7,10H,1H3
- InChI Key: VOQDEWDLKPJSQR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)N1C=NN=C1)(NC)(=O)=O
Computed Properties
- Exact Mass: 238.05244675g/mol
- Monoisotopic Mass: 238.05244675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 85.3Ų
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453340-0.05g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 0.05g |
$624.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-0.1g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 0.1g |
$653.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-0.25g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 0.25g |
$683.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-0.5g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 0.5g |
$713.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-1.0g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 1g |
$743.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-2.5g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 2.5g |
$1454.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-5.0g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 5g |
$2152.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-10.0g |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 10g |
$3191.0 | 2023-05-23 | ||
| Enamine | EN300-1453340-50mg |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1453340-100mg |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide |
1854057-76-3 | 100mg |
$678.0 | 2023-09-29 |
N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide
N-Methyl-3-(4H-1,2,4-Triazol-4-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview
N-Methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide, also known by its CAS number CAS No. 1854057-76-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its ability to participate in complex chemical reactions, making it a subject of extensive research.
The molecular structure of N-Methyl-3-(4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a sulfonamide group and a 1,2,4-triazole moiety. The sulfonamide group (-SO₂NHMe) is known for its stability and reactivity in various chemical environments. The presence of the 1,2,4-triazole ring introduces additional functionalities, enhancing the compound's versatility. This combination makes it a valuable building block in organic synthesis.
Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic aromatic substitution and coupling reactions. These studies have not only improved the efficiency of synthesis but also provided insights into the compound's reactivity under different conditions.
In terms of applications, N-Methyl-3-(4H-1,2,4-triazol-4-Yl)Benzene-Sulfonamide has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited in catalytic processes for organic transformations. For instance, it has been used as a catalyst in cross-coupling reactions, which are crucial in the synthesis of pharmaceuticals and agrochemicals.
Another area of interest is its role in materials science. The compound's structural properties make it suitable for use in the development of novel materials with tailored properties. Researchers have investigated its potential as a precursor for advanced polymers and hybrid materials. Its ability to form stable bonds with other functional groups enhances its utility in these applications.
The compound's stability under various conditions has also been a focal point of recent studies. Investigations into its thermal stability and resistance to chemical degradation have revealed its suitability for use in high-performance materials. These findings have implications for industries such as electronics and aerospace, where materials must withstand extreme conditions.
In conclusion, N-Methyl-3-(4H-1,2,4-Triazol-Yl)Benzene-Sulfonamide (CAS No. 1854057) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in advancing technological innovations.
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